Cas no 1145-32-0 (Benzoylglycylglycine)

Benzoylglycylglycine Chemical and Physical Properties
Names and Identifiers
-
- Glycine,N-benzoylglycyl-
- Benzoylglycylglycine
- Bz-Gly-Gly-OH
- Hippuryl-Gly-OH
- 2-[(2-benzamidoacetyl)amino]acetic acid
- BENZOYL-GLYCYL-GLYCINE
- Hippurylglycine
- N-Hippurylglycine
- Glycine, N-hippuroyl-
- Glycine, N-(N-benzoylglycyl)-
- 2-(2-Benzamidoacetamido)Acetic Acid
- n-benzoylglycylglycine
- Hippuryl-Gly
- Benzoylglycylglycin
- Glycine, N-benzoylglycyl-
- N-(N-Benzoylglycyl)glycine
- NCIOpen2_005734
- N-(phenylcarbonyl)glycylglycine
- Glycine
- Glycine, N-hippuroyl- (8CI)
- FWYPSSZPXQVFRB-UHFFFAOYSA-
- 2-[[2-(benzoylamino)acetyl]amino]acetic acid
- SR-01000400697-1
- InChI=1/C11H12N2O4/c14-9(12-7-10(15)16)6-13-11(17)8-4-2-1-3-5-8/h1-5H,6-7H2,(H,12,14)(H,13,17)(H,15,16)
- AS-58477
- A894191
- SR-01000400697
- NSC-89164
- 1145-32-0
- NSC89164
- FWYPSSZPXQVFRB-UHFFFAOYSA-N
- T70102
- MFCD00046538
- 2-[2-(phenylformamido)acetamido]acetic acid
- SCHEMBL7515133
- NSC 89164
- AKOS000186396
- B0203
- FT-0633401
- DTXSID70150748
- CHEMBL452143
- ([(Benzoylamino)acetyl]amino)acetic acid #
- CS-0313311
- [2-(phenylformamido)acetamido]acetic acid
- STK387491
- DB-041221
-
- MDL: MFCD00046538
- Inchi: 1S/C11H12N2O4/c14-9(12-7-10(15)16)6-13-11(17)8-4-2-1-3-5-8/h1-5H,6-7H2,(H,12,14)(H,13,17)(H,15,16)
- InChI Key: FWYPSSZPXQVFRB-UHFFFAOYSA-N
- SMILES: O=C(C([H])([H])N([H])C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)N([H])C([H])([H])C(=O)O[H]
Computed Properties
- Exact Mass: 216.05300
- Monoisotopic Mass: 236.08
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: 4
- Surface Charge: 0
- Topological Polar Surface Area: 95.5
- XLogP3: -0.3
Experimental Properties
- Color/Form: Not determined
- Density: 1.313
- Melting Point: 206 °C
- Boiling Point: 637.1°Cat760mmHg
- Flash Point: 339.1°C
- Refractive Index: 1.569
- PSA: 61.31000
- LogP: 2.05440
- Solubility: Not determined
Benzoylglycylglycine Security Information
- WGK Germany:3
- Safety Instruction: S26-S36/37/39
- Risk Phrases:R36/37/38
- Storage Condition:-15°C
Benzoylglycylglycine Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Benzoylglycylglycine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | B700680-100mg |
Benzoylglycylglycine |
1145-32-0 | 100mg |
$ 80.00 | 2022-06-06 | ||
TRC | B700680-10mg |
Benzoylglycylglycine |
1145-32-0 | 10mg |
$ 50.00 | 2022-06-06 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-293972A-25 g |
Bz-Gly-Gly-OH, |
1145-32-0 | 25g |
¥3,159.00 | 2023-07-11 | ||
Aaron | AR000FA3-250mg |
Glycine, N-benzoylglycyl- |
1145-32-0 | 97% | 250mg |
$35.00 | 2025-01-20 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1383981-25g |
Benzoylglycylglycine |
1145-32-0 | 98% | 25g |
¥9093.00 | 2024-08-09 | |
1PlusChem | 1P000F1R-1g |
Glycine, N-benzoylglycyl- |
1145-32-0 | 98% | 1g |
$39.00 | 2025-02-18 | |
eNovation Chemicals LLC | D745170-100mg |
Glycine, N-benzoylglycyl- |
1145-32-0 | 98.0% | 100mg |
$70 | 2025-02-20 | |
Ambeed | A143078-25g |
Bz-Gly-Gly-OH |
1145-32-0 | 98% | 25g |
$405.0 | 2024-04-26 | |
SHENG KE LU SI SHENG WU JI SHU | sc-293972-5g |
Bz-Gly-Gly-OH, |
1145-32-0 | 5g |
¥790.00 | 2023-09-05 | ||
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B871014-200mg |
Benzoylglycylglycine |
1145-32-0 | 98% | 200mg |
¥185.40 | 2022-09-02 |
Benzoylglycylglycine Related Literature
-
1. Synthesis of terminal N-thiobenzoyl peptides by use of 4-substituted 2-phenylthiazol-5(4H)-ones as acylating agents for amino-acids and peptides. Optically-active 4-substituted 2-phenylthiazol-5(4H)-onesG. C. Barrett J. Chem. Soc. C 1971 1380
-
2. Bromination of N-phthaloylamino acid derivativesChristopher J. Easton,Eng Wui Tan,Michael P. Hay J. Chem. Soc. Chem. Commun. 1989 385
-
3. Amino-acids and peptides. Part XIV. Modification of peptides by amino-acid insertionJohn S. Davies,Cedric H. Hassall,Keith H. Hopkins J. Chem. Soc. Perkin Trans. 1 1973 2614
-
4. The oxazolinone intermediate in the hydrolysis and aminolysis of N-benzoylglycine derivativesAndrew Williams J. Chem. Soc. Perkin Trans. 2 1975 947
Additional information on Benzoylglycylglycine
Benzoylglycylglycine: A Comprehensive Overview
Benzoylglycylglycine, also known by its CAS number 1145-32-0, is a compound of significant interest in various scientific and industrial applications. This molecule, with its unique structure and properties, has been the subject of extensive research in recent years. In this article, we will delve into the latest findings and applications of Benzoylglycylglycine, providing a detailed and up-to-date analysis.
The chemical structure of Benzoylglycylglycine comprises a benzoyl group attached to a glycylglycine backbone. This configuration contributes to its distinctive reactivity and functionality. Recent studies have highlighted its potential in fields such as pharmaceuticals, nutraceuticals, and cosmetics. For instance, researchers have explored its role as a precursor in peptide synthesis, where its stability and reactivity make it an ideal candidate for various synthetic pathways.
In the context of Benzoylglycylglycine's applications, one of the most promising areas is its use in drug delivery systems. Scientists have found that this compound can enhance the bioavailability of certain medications by serving as a carrier or stabilizing agent. This discovery has opened new avenues for developing more effective therapeutic agents, particularly in the treatment of chronic diseases.
Moreover, the compound's ability to interact with biological systems has led to its investigation in the field of neuroscience. Studies have shown that Benzoylglycylglycine may play a role in modulating neurotransmitter activity, potentially offering new insights into the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. These findings underscore the compound's versatility and its growing importance in medical research.
Another area where Benzoylglycylglycine has shown promise is in cosmetics. Its ability to penetrate the skin barrier and deliver active ingredients has made it a valuable component in anti-aging products and skincare formulations. Recent advancements in nanotechnology have further enhanced its efficacy, enabling targeted delivery of nutrients to deeper layers of the skin.
Looking ahead, the continued exploration of Benzoylglycylglycine's properties is expected to yield even more innovative applications. Collaborative efforts between chemists, biologists, and engineers are paving the way for breakthroughs that could revolutionize multiple industries. As research progresses, it is clear that this compound will remain at the forefront of scientific innovation.
1145-32-0 (Benzoylglycylglycine) Related Products
- 53518-98-2(Hippuric Acid-d5)
- 495-69-2(2-(phenylformamido)acetic acid)
- 27115-49-7(3-Methyl Hippuric Acid)
- 23082-12-4(2-(3,4-Dimethylphenyl)formamidoacetic Acid)
- 31384-90-4(Bz-Gly-Gly-Gly-Oh)
- 27115-50-0(4-Methyl Hippuric Acid)
- 23082-14-6(2-(3,5-dimethylphenyl)formamidoacetic Acid)
- 66407-11-2(2-Benzamidoacetic acid)
- 2228437-02-1(methyl({2-methyl-1-6-(pyrrolidin-1-yl)pyridin-3-ylpropan-2-yl})amine)
- 26172-10-1(3-(3-Hydroxy-phenyl)-propionaldehyde)
